Cas no 14766-43-9 (1-Phenyl-4-methylpyrazole)

• Product Name: 1-Phenyl-4-methylpyrazole
• CAS No: 14766-43-9
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• MDL: MFCD00957093
• CID: 49923
• PubChem ID: 4269503
• Update Time: 2025-04-18

1-Phenyl-4-methylpyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-4-methylpyrazole
• 4-methyl-1-phenyl-1H-Pyrazole
• 4-methyl-1-phenylpyrazole
• 1H-pyrazole, 4-methyl-1-phenyl-
• AKOS010094943
• FT-0728048
• CS-0241301
• A808673
• DTXSID00401417
• SCHEMBL255496
• 14766-43-9
• 4-methyl-1-phenyl-pyrazole
• EN300-232259

• MDL： MFCD00957093
• Inchi： 1S/C10H10N2/c1-9-7-11-12(8-9)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： ADHPAHRITFHGGD-UHFFFAOYSA-N
• SMILES： N1(C=C(C)C=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 158.0845
• Monoisotopic Mass: 158.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.04
• Boiling Point: 262.9°C at 760 mmHg
• Flash Point: 112.8°C
• Refractive Index: 1.581
• PSA: 17.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles